Cas no 1783790-31-7 (methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1783790-31-7
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 6263824
• PubChem ID: 105480218
• Update Time: 2025-09-27

methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• Methyl5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• 1783790-31-7
• EN300-1121101

• Inchi： 1S/C7H8F3N3O2/c1-13-5(11)3(7(8,9)10)4(12-13)6(14)15-2/h11H2,1-2H3
• InChI Key： HBWWXZSHQRWCFM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NN(C)C=1N)(F)F

Computed Properties

• Exact Mass: 223.05686099g/mol
• Monoisotopic Mass: 223.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate

Methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate (CAS No. 1783790-31-7): A Comprehensive Overview

Methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate, identified by its CAS number 1783790-31-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, a heterocyclic aromatic ring structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate incorporates several key functional groups, including an amino group at the 5-position, a methyl group at the 1-position, and a trifluoromethyl group at the 4-position. These substituents contribute to the compound's unique chemical properties and biological interactions. The presence of the trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making this compound a promising candidate for further investigation in drug development.

In recent years, there has been growing interest in pyrazole derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific arrangement of functional groups in methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate suggests potential applications in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The pyrazole core provides a versatile platform for modifications that can fine-tune biological activity and pharmacokinetic properties. Researchers have been exploring various derivatives of pyrazole to identify novel compounds with enhanced efficacy and reduced side effects. The incorporation of the trifluoromethyl group into the molecular structure has been particularly effective in improving binding affinity to biological targets, which is crucial for developing potent pharmaceuticals.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluoro-substituted molecules often exhibit improved pharmacological properties compared to their non-fluorinated counterparts. The trifluoromethyl group in methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate is expected to contribute to its stability and bioavailability, making it an attractive candidate for further development.

The amino group at the 5-position of the pyrazole ring offers another point of modification for drug design. This group can be further functionalized to enhance interactions with biological targets or to improve solubility and metabolic stability. The combination of these functional groups makes methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate a versatile compound with multiple potential applications in pharmaceutical research.

In vitro studies have begun to explore the biological activity of methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate. Initial results suggest that this compound exhibits promising properties in terms of anti-inflammatory and antimicrobial activities. These findings are particularly encouraging given the increasing prevalence of multidrug-resistant pathogens and chronic inflammatory conditions.

The anti-inflammatory potential of this compound is attributed to its ability to modulate inflammatory pathways at multiple levels. By interacting with various enzymes and receptors involved in inflammation, it may help reduce inflammation without causing significant side effects. This makes it a potentially valuable therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

Furthermore, preliminary antimicrobial studies have shown that methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate exhibits activity against a range of bacterial and fungal strains. This broad-spectrum activity is particularly noteworthy given the growing concern over antibiotic resistance. The ability of this compound to inhibit microbial growth without causing significant toxicity makes it a promising candidate for further development as an antimicrobial agent.

The structural features of this compound also make it an attractive candidate for further investigation in anticancer research. Pyrazole derivatives have been shown to exhibit anticancer properties by inhibiting key enzymes involved in cell proliferation and survival. The presence of the trifluoromethyl group may enhance its ability to interact with these targets, leading to more effective cancer treatment.

In conclusion, methyl 5-amino-1-methyl-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate (CAS No. 1783790-31-7) is a compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it a versatile scaffold for drug design with applications in anti-inflammatory, antimicrobial, and anticancer therapies. Further research is warranted to fully explore its therapeutic potential and develop novel pharmaceutical agents based on this promising compound.